Cas no 66304-01-6 (Beaucage reagent)

• Product Name: Beaucage reagent
• CAS No: 66304-01-6
• MF: C₇H₄O₃S₂
• MW: 200.234859466553
• MDL: MFCD00132960
• CID: 58452
• PubChem ID: 87560250
• Update Time: 2025-06-25

Beaucage reagent Chemical and Physical Properties

Names and Identifiers

• 3H-Benzo[c][1,2]dithiol-3-one 1,1-dioxide
• 3H-1,2-Benzodithiol-one 1,1-dioxide
• Beaucage
• 3H-1,2-Benzodithiol-3-one 1,1-Dioxide
• 1,1-dioxo-1λ⁶,2-benzodithiol-3-one
• 3H-1,2-benzodithiol-3-one-1,1-dioxide
• Beaucage Reagent
• 3H-1,2-Benzodithiol-3-one, 1,1-dioxide
• 1,1-dioxo-1$l^{6},2-benzodithiol-3-one
• AK113935
• KSC624C1T
• C7H4O3S2
• JUDOLRSMWHVKGX-UHFFFAOYSA-N
• BCP19335
• RP25779
• VZ27273
• TRA0070804
• FCH132056
• 1,1-bis(oxidanylidene)-1$l^{6},2-benzodithiol-3-one
• 3h-1,2-benzodithiol-3-one1,1-dioxide
• 66304-01-6
• CS-6141
• 3H-1,2-Benzodithio-3-one-1,1-dioxide
• 1,1-dioxo-1lambda6,2-benzodithiol-3-one
• SY019459
• MFCD00132960
• HY-100951
• B3125
• SCHEMBL155929
• 1lambda~6~,2-Benzodithiole-1,1,3-trione
• A835414
• 3H-1,2-Benzodithiol-3-one 1,1-dioxide, >=95%
• AKOS005206890
• J-512584
• GEO-04361
• FT-0641059
• AS-15593
• DTXSID10388381
• E6,2-benzodithiol-3-one
• DB-054912
• 1??,2-BENZODITHIOLE-1,1,3-TRIONE
• 1,1-dioxo-1
• Beaucage reagent

• MDL： MFCD00132960
• Inchi： 1S/C7H4O3S2/c8-7-5-3-1-2-4-6(5)12(9,10)11-7/h1-4H
• InChI Key： JUDOLRSMWHVKGX-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=O)S1)(=O)=O
• BRN： 4180332

Computed Properties

• Exact Mass: 199.96000
• Monoisotopic Mass: 199.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Color/Form: Powder
• Density: 1.653
• Melting Point: 102.0 to 106.0 deg-C
• Boiling Point: 414.6°C at 760 mmHg
• Flash Point: 204.6 °C
• Refractive Index: 1.69
• PSA: 84.89000
• LogP: 2.34310
• Solubility: Not determined

Beaucage reagent Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3335
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：None
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Beaucage reagent

Introduction to Beaucage Reagent (CAS No. 66304-01-6)

Beaucage reagent, a compound with the chemical identifier CAS No. 66304-01-6, is a significant chemical entity in the field of organic synthesis and pharmaceutical development. This reagent has garnered considerable attention due to its versatile applications in constructing complex molecular frameworks, particularly in the synthesis of nitrogen-containing heterocycles. The unique reactivity and selectivity of Beaucage reagent make it an invaluable tool for chemists working on drug discovery and material science.

The mechanism of action for Beaucage reagent revolves around its ability to facilitate various coupling reactions, including the formation of C-N bonds in a highly efficient manner. This property is particularly useful in the synthesis of biologically active molecules, where precise control over bond formation is crucial. Recent advancements in synthetic methodologies have highlighted the role of Beaucage reagent in facilitating cross-coupling reactions, which are pivotal in the construction of complex organic structures.

In recent years, researchers have been exploring the applications of Beaucage reagent in the development of novel pharmaceuticals. Its ability to efficiently form C-N bonds has been leveraged in the synthesis of small molecule drugs that target various therapeutic areas, including oncology and infectious diseases. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are essential in cancer therapy. The reagent's high selectivity and compatibility with a wide range of substrates make it an attractive choice for medicinal chemists.

Moreover, Beaucage reagent has found applications beyond pharmaceuticals, particularly in materials science. Its role in polymer chemistry has been explored, where it aids in the synthesis of functionalized polymers with enhanced properties. These polymers find applications in electronics, coatings, and biodegradable materials. The versatility of Beaucage reagent underscores its importance as a synthetic building block in multiple domains.

The synthesis and handling of Beaucage reagent require careful consideration due to its sensitivity to environmental conditions. Typically, it is synthesized through multi-step organic reactions that involve precise control over reaction conditions. The purity of the final product is crucial for its intended applications, necessitating rigorous purification techniques such as column chromatography or recrystallization.

Recent research has also focused on improving the sustainability aspects of using Beaucage reagent. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These innovations align with the broader goal of sustainable chemistry, which aims to make chemical processes more environmentally friendly without compromising on efficiency.

The impact of Beaucage reagent on modern chemistry cannot be overstated. Its contributions to drug discovery, materials science, and organic synthesis have opened up new avenues for research and development. As our understanding of its properties and applications continues to grow, so too will its significance in advancing scientific knowledge and technological innovation.

In conclusion, Beaucage reagent (CAS No. 66304-01-6) stands as a cornerstone compound in contemporary chemical research. Its multifaceted utility across various fields highlights its importance as a synthetic tool that drives progress in pharmaceuticals and materials science. As we continue to explore its potential, we can expect even more groundbreaking discoveries that will shape the future of chemistry.